2,6-bis(2-fluorophenyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone

• Molecular Formula: C24H16F2N2O4
• Molecular Weight: 434.4 g/mol
• IUPAC Name: 4,10-bis(2-fluorophenyl)-4,10-diazatetracyclo[5.5.2.02,6.08,12]tetradec-13-ene-3,5,9,11-tetrone
• InChI: InChI=1S/C24H16F2N2O4/c25-13-5-1-3-7-15(13)27-21(29)17-11-9-10-12(18(17)22(27)30)20-19(11)23(31)28(24(20)32)16-8-4-2-6-14(16)26/h1-12,17-20H
• InChI Key: ZAOKSCPLTUYESP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)N2C(=O)C3C4C=CC(C3C2=O)C5C4C(=O)N(C5=O)C6=CC=CC=C6F)F

Description

2,6-bis(2-fluorophenyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone is a chemical compound with potential applications in scientific research. It is a tetracyclic lactam that has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 2,6-bis(2-fluorophenyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone involves its ability to bind to specific protein targets and modulate their activity. It has been shown to bind to the protein BRD4, which is involved in the regulation of gene expression, and inhibit its activity. This inhibition leads to the downregulation of genes involved in cell proliferation and survival, making it a potential target for cancer therapy.
Biochemical and Physiological Effects:
2,6-bis(2-fluorophenyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone has been shown to have biochemical and physiological effects on cells and tissues. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit tumor growth in animal models, and reduce inflammation in vitro and in vivo. It has also been shown to have potential neuroprotective effects, making it a potential therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2,6-bis(2-fluorophenyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone in lab experiments include its ability to selectively bind to specific protein targets, its potential as a chemical probe for studying protein-protein interactions, and its potential as a drug target for cancer therapy. The limitations of using this compound in lab experiments include its limited solubility in aqueous solutions, its potential toxicity to cells and tissues, and the need for further optimization of its pharmacological properties.

Future Directions

For research on 2,6-bis(2-fluorophenyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone include the development of new synthesis methods to improve its yield and purity, the optimization of its pharmacological properties to improve its efficacy and safety, the identification of new protein targets for its activity, and the design of new chemical entities based on its scaffold with improved pharmacological properties.
In conclusion, 2,6-bis(2-fluorophenyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone is a promising chemical compound with potential applications in scientific research. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research make it an interesting topic for further investigation.

Synthesis Methods

The synthesis of 2,6-bis(2-fluorophenyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone has been achieved using different methods such as the Pictet-Spengler reaction, the Ugi reaction, and the Sonogashira coupling reaction. The Pictet-Spengler reaction involves the condensation of an amino acid derivative with an aldehyde or ketone to form a tetrahydroisoquinoline intermediate, which is then cyclized to form the tetracyclic lactam. The Ugi reaction involves the reaction of an isocyanide with an aldehyde, amine, and carboxylic acid to form a tetrazole intermediate, which is then cyclized to form the tetracyclic lactam. The Sonogashira coupling reaction involves the reaction of an aryl halide with an alkyne in the presence of a palladium catalyst to form an aryl-alkyne intermediate, which is then cyclized to form the tetracyclic lactam.

Scientific Research Applications

2,6-bis(2-fluorophenyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone has potential applications in scientific research as a chemical probe for studying protein-protein interactions, as a potential drug target for cancer therapy, and as a scaffold for designing new chemical entities with improved pharmacological properties.